Cas no 919863-94-8 (N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide
• CAS No: 919863-94-8
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5495481
• PubChem ID: 18587150
• Update Time: 2025-05-19

N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 919863-94-8
• F2831-0178
• N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide
• AKOS024471280
• 3-(isopropylsulfonyl)-N-(6-methylpyridin-2-yl)benzamide
• N-(6-methylpyridin-2-yl)-3-propan-2-ylsulfonylbenzamide

• Inchi： 1S/C16H18N2O3S/c1-11(2)22(20,21)14-8-5-7-13(10-14)16(19)18-15-9-4-6-12(3)17-15/h4-11H,1-3H3,(H,17,18,19)
• InChI Key： CSAFHWFCMQVESA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2C=CC=C(C)N=2)=O)C=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide

Comprehensive Overview of N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide (CAS No. 919863-94-8)

N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide (CAS No. 919863-94-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique sulfonyl and benzamide functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its interaction with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's pyridine and benzamide moieties are key to its chemical reactivity and binding affinity. These features align with current trends in small-molecule drug design, where researchers focus on optimizing bioavailability and target specificity. Given the rising demand for precision medicine, N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide is being explored for its potential role in addressing unmet medical needs, particularly in chronic diseases and inflammatory conditions.

In the context of green chemistry, the synthesis of CAS No. 919863-94-8 has been optimized to reduce environmental impact. Modern synthetic routes emphasize atom economy and catalytic efficiency, reflecting the industry's shift toward sustainable practices. This aligns with global initiatives to minimize waste and energy consumption in chemical manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide is available through specialized suppliers catering to research institutions and pharmaceutical companies. Its pricing and purity levels (e.g., >98%) are critical factors for buyers, as highlighted in recent market analysis reports. The compound's stability under various storage conditions is also a common query among researchers, underscoring the need for detailed technical data sheets.

Recent advancements in computational chemistry have enabled deeper insights into the compound's molecular docking capabilities. Virtual screening tools predict its affinity for specific enzyme inhibitors, making it a candidate for further in vitro and in vivo testing. This computational approach reduces experimental costs and accelerates the drug discovery pipeline, a hot topic in AI-driven research.

Quality control protocols for CAS No. 919863-94-8 typically involve HPLC, NMR, and mass spectrometry to ensure batch-to-batch consistency. These analytical methods are frequently discussed in pharmaceutical forums, where professionals share best practices for compound characterization. Regulatory compliance, such as GMP standards, is another area of interest for manufacturers and end-users alike.

Looking ahead, the potential applications of N-(6-methylpyridin-2-yl)-3-(propane-2-sulfonyl)benzamide may expand into agricultural chemistry and material science. Its structural versatility allows for derivatization, opening doors to novel formulations. As interdisciplinary research grows, this compound could bridge gaps between life sciences and industrial applications, answering frequent search queries about cross-industry innovations.